Cas no 121816-79-3 (4-Bromo-1-methyl-2-nitro-1h-imidazole)
4-Bromo-1-methyl-2-nitro-1h-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,4-bromo-1-methyl-2-nitro-
- 4-Bromo-1-methyl-2-nitro-1H-imidazole
- 4-bromo-1-methyl-2-nitroimidazole
- LogP
- 4-bromo-1-methy-2-nitro-1H-imidazole
- FCH1388558
- AK156836
- AX8291069
- 129543
- 1H-Imidazole, 4-bromo-1-methyl-2-nitro-
- WEA81679
- AS-37980
- SY242498
- DTXSID30559319
- 121816-79-3
- SCHEMBL21291552
- AKOS015912362
- A907206
- CS-0139812
- MFCD15144622
- DB-123327
- 4-Bromo-1-methyl-2-nitro-1h-imidazole
-
- MDL: MFCD15144622
- Inchi: 1S/C4H4BrN3O2/c1-7-2-3(5)6-4(7)8(9)10/h2H,1H3
- InChI Key: JSBYDLKQWOUNMQ-UHFFFAOYSA-N
- SMILES: BrC1=CN(C)C([N+](=O)[O-])=N1
Computed Properties
- Exact Mass: 204.94872
- Monoisotopic Mass: 204.94869g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 63.6
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 2.043
- Boiling Point: 370.719°C at 760 mmHg
- Flash Point: 178.005°C
- Refractive Index: 1.688
- PSA: 60.96
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
4-Bromo-1-methyl-2-nitro-1h-imidazole Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H320;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:2-8 °C
4-Bromo-1-methyl-2-nitro-1h-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IH776-250mg |
4-Bromo-1-methyl-2-nitro-1h-imidazole |
121816-79-3 | 97% | 250mg |
1337CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IH776-100mg |
4-Bromo-1-methyl-2-nitro-1h-imidazole |
121816-79-3 | 97% | 100mg |
648CNY | 2021-05-07 | |
| AstaTech | 63314-0.25/G |
4-BROMO-1-METHYL-2-NITROIMIDAZOLE |
121816-79-3 | 97% | 0.25g |
$124 | 2023-09-16 | |
| AstaTech | 63314-1/G |
4-BROMO-1-METHYL-2-NITROIMIDAZOLE |
121816-79-3 | 97% | 1g |
$297 | 2023-09-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IH776-50mg |
4-Bromo-1-methyl-2-nitro-1h-imidazole |
121816-79-3 | 97% | 50mg |
341.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IH776-200mg |
4-Bromo-1-methyl-2-nitro-1h-imidazole |
121816-79-3 | 97% | 200mg |
853.0CNY | 2021-07-10 | |
| Chemenu | CM187380-1g |
4-Bromo-1-methyl-2-nitro-1H-imidazole |
121816-79-3 | 97% | 1g |
$916 | 2021-08-05 | |
| Chemenu | CM187380-250mg |
4-Bromo-1-methyl-2-nitro-1H-imidazole |
121816-79-3 | 97% | 250mg |
$185 | 2023-01-19 | |
| Chemenu | CM187380-1g |
4-Bromo-1-methyl-2-nitro-1H-imidazole |
121816-79-3 | 97% | 1g |
$538 | 2023-01-19 | |
| abcr | AB307317- |
4-Bromo-1-methyl-2-nitroimidazole, 97%; . |
121816-79-3 | 97% | €475.30 | 2023-04-01 |
4-Bromo-1-methyl-2-nitro-1h-imidazole Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 4-Bromo-1-methyl-2-nitro-1h-imidazole
Chemical Profile of 4-Bromo-1-methyl-2-nitro-1H-imidazole (CAS No: 121816-79-3)
4-Bromo-1-methyl-2-nitro-1H-imidazole (CAS No: 121816-79-3) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the imidazole class, which is well-known for its presence in numerous biologically active molecules, including vitamins, pharmaceuticals, and natural products. The structural framework of 4-Bromo-1-methyl-2-nitro-1H-imidazole incorporates a bromine substituent at the 4-position, a methyl group at the 1-position, and a nitro group at the 2-position of the imidazole ring. These functional groups contribute to its reactivity and make it a valuable intermediate in synthetic chemistry.
The bromine substituent at the 4-position of the imidazole ring is particularly noteworthy as it serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are widely employed in the construction of complex molecular architectures, making 4-Bromo-1-methyl-2-nitro-1H-imidazole a valuable building block for drug discovery efforts. The methyl group at the 1-position introduces steric hindrance and can influence the electronic properties of the ring, thereby affecting its interactions with biological targets. Additionally, the nitro group at the 2-position can be reduced to an amino group under appropriate conditions, providing another pathway for structural diversification.
In recent years, there has been growing interest in exploring the pharmacological potential of imidazole derivatives. The combination of the bromine, methyl, and nitro substituents in 4-Bromo-1-methyl-2-nitro-1H-imidazole suggests that it may exhibit a range of biological activities. For instance, studies have shown that nitro-substituted imidazoles can serve as intermediates in the synthesis of compounds with antimicrobial, antiviral, and anticancer properties. The presence of a bromine atom further enhances its utility in medicinal chemistry by allowing for facile introduction of other functional groups through cross-coupling reactions.
One of the most compelling aspects of 4-Bromo-1-methyl-2-nitro-1H-imidazole is its role as a precursor in the synthesis of more complex molecules with targeted biological activities. Researchers have leveraged its structural features to develop novel inhibitors of enzymes involved in cancer progression and inflammatory diseases. For example, imidazole derivatives have been investigated for their ability to modulate kinase activity, which is crucial for regulating cell signaling pathways. The specific arrangement of substituents in 4-Bromo-1-methyl-2-nitro-1H-imidazole makes it an attractive candidate for further derivatization to achieve high selectivity and potency.
The synthetic utility of 4-Bromo-1-methyl-2-nitro-1H-imidazole extends beyond pharmaceutical applications. It has also been explored in materials science and agrochemical research. The ability to functionalize its structure through various chemical transformations allows researchers to tailor its properties for specific applications. For instance, modifications involving the nitro group can lead to compounds with enhanced stability or solubility, which are desirable traits in both pharmaceutical formulations and agrochemical products.
Recent advancements in computational chemistry have further enhanced our understanding of how 4-Bromo-1-methyl-2-nitro-1H-imidazole behaves in different chemical environments. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict potential binding modes and optimize lead structures. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics. The availability of high-quality computational data has also facilitated virtual screening campaigns aimed at identifying new derivatives with improved pharmacological profiles.
The versatility of 4-Bromo-1-methyl-2-nitro-1H-imidazole as a synthetic intermediate is further underscored by its use in multi-step syntheses leading to structurally diverse libraries of compounds. Such libraries are essential for high-throughput screening (HTS) experiments, where large numbers of compounds are tested against biological targets to identify hits with promising activity. The ease with which 4-Bromo-1-methyl-2-nitro-1H-imidazole can be modified through cross-coupling reactions makes it an ideal starting point for generating libraries with varied chemical scaffolds.
In conclusion,4-Bromo-1-methyl-2-nitro-1H-imidazole (CAS No: 121816-79-3) represents a fascinating compound with significant potential in pharmaceutical research and beyond. Its unique structural features—particularly the presence of a bromine substituent, a methyl group, and a nitro group—make it a valuable intermediate for synthetic chemists seeking to develop novel biologically active molecules. As our understanding of its pharmacological properties continues to evolve, so too will its applications across various scientific disciplines.
121816-79-3 (4-Bromo-1-methyl-2-nitro-1h-imidazole) Related Products
- 113342-91-9(4,5-Dibromo-1-methyl-2-nitro-1h-imidazole)
- 472962-95-1(4-Bromo-1-(3-fluoropropyl)-2-nitro-1H-imidazole)
- 151597-78-3(5-Bromo-1-methyl-2-nitro-1H-imidazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)